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For Researchers, Scientists, and Drug Development Professionals

Abstract

S-Dihydrodaidzein (S-DHD), a key metabolite of the soy isoflavone daidzein, has garnered
significant scientific interest due to its potential biological activities. As an intermediate in the
microbial transformation of daidzein to the more bioactive equol, S-DHD itself is reported to
possess notable antioxidant and estrogen-like properties. This technical guide provides a
comprehensive overview of S-Dihydrodaidzein, including its chemical properties, metabolic
pathway, and detailed experimental protocols for its analysis and evaluation of its biological
effects. Special emphasis is placed on its role in the equol biosynthesis pathway and its
potential modulation of cellular signaling pathways.

Chemical and Physical Properties

S-Dihydrodaidzein is the (S)-enantiomer of dihydrodaidzein. Its fundamental chemical and
physical properties are summarized in the table below for easy reference.
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Property Value Citation(s)
CAS Number 879559-75-8 [1]
Molecular Weight 256.25 g/mol [2][3]
Molecular Formula C15H1204 [2][3]

(3S)-7-hydroxy-3-(4-

UPAC Name hydroxyphenyl)chroman-4-one
Synonyms (S)-Dihydrodaidzein, S-DHD
Appearance Solid

Solubility Soluble in DMSO [1]

Biosynthesis and Metabolism

S-Dihydrodaidzein is not typically found in dietary sources but is a product of intestinal
microbial metabolism of daidzein, an isoflavone abundant in soy products. The metabolic
pathway leading to S-DHD is a critical step in the biosynthesis of (S)-equol, a metabolite with
higher estrogenic activity than its precursor.[4]

The conversion of daidzein to S-equol involves a series of enzymatic reactions carried out by
specific gut bacteria. The initial step is the reduction of daidzein to dihydrodaidzein. This
reaction can be followed by racemization to form S-Dihydrodaidzein, which is then further
metabolized.

Equol Biosynthesis Pathway

The enzymatic conversion of daidzein to (S)-equol is a multi-step process involving several key
enzymes produced by gut microbiota.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b10817928?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Optimum-HPLC-conditions-for-the-analysis-of-daidzein_tbl1_357808023
https://www.researchgate.net/publication/358498338_Daidzein_suppresses_TGF-b1-induced_cardiac_fibroblast_activation_via_the_TGF-b1SMAD23_signaling_pathway
https://pubmed.ncbi.nlm.nih.gov/35151651/
https://pubmed.ncbi.nlm.nih.gov/35151651/
https://pubmed.ncbi.nlm.nih.gov/21972936/
https://pubmed.ncbi.nlm.nih.gov/21972936/
https://pubmed.ncbi.nlm.nih.gov/21972936/
https://www.benchchem.com/product/b10817928#s-dihydrodaidzein-cas-number-and-molecular-weight
https://www.benchchem.com/product/b10817928#s-dihydrodaidzein-cas-number-and-molecular-weight
https://www.benchchem.com/product/b10817928#s-dihydrodaidzein-cas-number-and-molecular-weight
https://www.benchchem.com/product/b10817928#s-dihydrodaidzein-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10817928?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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